E3 ligase Ligand-Linker Conjugates 4
E3 ligase Ligand-Linker Conjugates 4
E3 ligase Ligand-Linker Conjugates 4 is a synthesized compound that incorporates an E3 ligase ligand and a linker used in PROTAC technology.
Brand Name:
Vulcanchem
CAS No.:
1797406-81-5
VCID:
VC0006858
InChI:
InChI=1S/C32H47N7O8S/c1-22-28(48-21-35-22)24-7-5-23(6-8-24)18-34-30(42)26-17-25(40)19-39(26)31(43)29(32(2,3)4)37-27(41)20-47-16-15-46-14-13-45-12-11-44-10-9-36-38-33/h5-8,21,25-26,29,40H,9-20H2,1-4H3,(H,34,42)(H,37,41)/t25-,26+,29-/m1/s1
SMILES:
CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)COCCOCCOCCOCCN=[N+]=[N-])O
Molecular Formula:
C₃₂H₄₇N₇O₈S
Molecular Weight:
689.82
E3 ligase Ligand-Linker Conjugates 4
CAS No.: 1797406-81-5
Inhibitors
VCID: VC0006858
Molecular Formula: C₃₂H₄₇N₇O₈S
Molecular Weight: 689.82
| CAS No. | 1797406-81-5 |
|---|---|
| Product Name | E3 ligase Ligand-Linker Conjugates 4 |
| Molecular Formula | C₃₂H₄₇N₇O₈S |
| Molecular Weight | 689.82 |
| IUPAC Name | (2S,4R)-1-[(2S)-2-[[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/C32H47N7O8S/c1-22-28(48-21-35-22)24-7-5-23(6-8-24)18-34-30(42)26-17-25(40)19-39(26)31(43)29(32(2,3)4)37-27(41)20-47-16-15-46-14-13-45-12-11-44-10-9-36-38-33/h5-8,21,25-26,29,40H,9-20H2,1-4H3,(H,34,42)(H,37,41)/t25-,26+,29-/m1/s1 |
| Standard InChIKey | UFMONCFLONVNNI-UWPQIUOOSA-N |
| SMILES | CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)COCCOCCOCCOCCN=[N+]=[N-])O |
| Description | E3 ligase Ligand-Linker Conjugates 4 is a synthesized compound that incorporates an E3 ligase ligand and a linker used in PROTAC technology. |
| Reference | [1]. Zengerle M, et al. Selective Small Molecule Induced Degradation of the BET Bromodomain Protein BRD4. ACS Chemical Biology (2015), 10(8), 1770-1777. |
| PubChem Compound | 131704493 |
| Last Modified | Nov 26 2021 |
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